Cas no 82087-67-0 ((2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 82087-67-0
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD17976749
• CID: 3458275
• PubChem ID: 51064133
• Update Time: 2025-10-31

(2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-PROLINE, 4-PHENYL-, HYDROCHLORIDE, CIS-
• (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride
• (2S,4R)-4-Phenylpyrrolidine-2-carboxylic acid hydrochloride（WS203897）
• 4-cis-phenyl-L-proline hydrochloride
• 82087-67-0
• EN300-43351036
• W17670
• (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid;hydrochloride
• MFCD17976749
• 82087-67-0IAaaIaaE
• (2S,4R)-4-PHENYLPYRROLIDINE-2-CARBOXYLIC ACID HCL
• LWFBRHSTNWMMGN-IYPAPVHQSA-N
• cis-4-phenyl-L-proline, hydrochloride
• SCHEMBL10461198
• (2S,4R)-4-Phenylpyrrolidine-2-carboxylicacidhydrochloride
• CS-0062245
• AKOS015907355
• AS-70937
• rac-(2R,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride
• 975-274-6

• MDL： MFCD17976749
• Inchi： 1S/C11H13NO2.ClH/c13-11(14)10-6-9(7-12-10)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H/t9-,10-;/m0./s1
• InChI Key： LWFBRHSTNWMMGN-IYPAPVHQSA-N
• SMILES： Cl.OC([C@@H]1C[C@H](C2C=CC=CC=2)CN1)=O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride

Professional Introduction to (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 82087-67-0)

(2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This organic compound, characterized by its pyrrolidine core and hydrochloride salt form, exhibits promising potential in various therapeutic applications. The compound's molecular structure, featuring a chiral center at the 2-position and another at the 4-position, makes it a subject of intense interest for medicinal chemists and pharmacologists.

The chemical formula of (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride can be represented as C11H14ClNO2, reflecting its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The presence of the hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations. This property is particularly crucial in drug development, where efficient delivery systems are essential for achieving desired therapeutic outcomes.

In recent years, (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride has been extensively studied for its potential role in neurological disorders. Research indicates that the compound interacts with specific neurotransmitter receptors, particularly those involved in modulating pain perception and motor function. The enantiomeric purity of this compound is a critical factor in its pharmacological activity, with studies demonstrating that the (2S,4R) configuration exhibits superior efficacy compared to other stereoisomers.

One of the most compelling aspects of (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride is its ability to serve as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel molecules with enhanced pharmacological profiles. For instance, derivatives of this scaffold have shown promise in preclinical studies as potential treatments for conditions such as epilepsy and multiple sclerosis. The versatility of this compound in medicinal chemistry underscores its importance as a building block for innovative drug discovery.

The synthesis of (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been employed to optimize the production process. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

From a regulatory perspective, (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride must comply with Good Manufacturing Practices (GMP) to ensure safety and efficacy in clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established rigorous guidelines for the production and testing of pharmaceutical compounds like this one. Compliance with these regulations is essential for advancing the compound from preclinical trials to market approval.

The growing body of research on (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride highlights its significance in modern drug development. Ongoing studies are exploring its potential applications in other therapeutic areas, including cancer and inflammatory diseases. The compound's unique chemical properties make it a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications and mechanisms of action, (2S,4R)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride is poised to play an increasingly important role in pharmaceutical innovation.